Cas no 110952-70-0 ((Rac)-Cotinine-d)

• Product Name: (Rac)-Cotinine-d
• CAS No: 110952-70-0
• MF: C₁₀H₁₂N₂O
• MW: 179.233567237854
• CID: 129030
• PubChem ID: 24872442
• Update Time: 2025-04-18

(Rac)-Cotinine-d Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(methyl-d3)-5-(3-pyridinyl)- (9CI)
• Cotinine-Methyl-D3
• (+/-)-Cotinine-d3 (N-methyl-d3)
• (±)-Cotinine-d3 solution
• rac Cotinine-d3
• rac Cotinine-d3 see C725005
• rac-Cotinine-d3
• rac-Cotinine-d3
• 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
• (+/-)-Cotinine-d3 solution
• Deuterated (±)-cotinine solution
• (±)-Cotinine-d
• (+/-)-COTININE-D3
• COTININE-D3 (N-METHYL-D3)
• (±)-cotinine-d3(methyl-d3)
• rac Cotinine-d3 see C725005
• DL-COTININE-D3 (N-METHYL-D3)
• COTININE-METHYL-D3, 99 ATOM % D
• rac-Cotinine-d3 (1.0 Mg/ML in Methanol)
• (Rac)-Cotinine-d
• DTXSID201339943
• Discontinued, see C725005
• HY-B1178S
• rac-Cotinine-D3 0.1 mg/ml in Methanol
• D98963
• 66269-66-7
• (+/-)-Cotinine-(methyl-d3), 99 atom % D
• 5-pyridin-3-yl-1-(trideuteriomethyl)pyrrolidin-2-one
• 1-(?H?)methyl-5-(pyridin-3-yl)pyrrolidin-2-one
• UIKROCXWUNQSPJ-FIBGUPNXSA-N
• CS-0226200
• 110952-70-0
• Cotinine-d3
• J-002491
• 1-Methyl-d3-5-(3-pyridyl)pyrrolidin-2-one
• (+/-)-Cotinine-(methyl-d3)
• rac-Cotinine-d3 (0.1 mg/mL in Methanol)
• 2-Pyrrolidinone, 1-(methyl-d3)-5-(3-pyridinyl)-
• (Rac)-Cotinine-d3
• rac-Cotinine-D3; 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone; (+/-)-1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
• rac-Cotinine-D3 1.0 mg/ml in Methanol

• MDL： MFCD00083283
• Inchi： 1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/i1D3
• InChI Key： UIKROCXWUNQSPJ-FIBGUPNXSA-N
• SMILES： O=C1CCC(C2C=NC=CC=2)N1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 179.11400
• Monoisotopic Mass: 179.113793248g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.166
• Melting Point: 40-42 °C (lit.)
• Boiling Point: 250 °C/150 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: 1.555
• Stability/Shelf Life: Moisture, Temperature Sensitive - Seal Tightly, Store in Freezer, Hygroscopic
• PSA: 33.20000
• LogP: 1.31280
• Solubility: Not determined
• Color/Form: 100 μg/mL in methanol

(Rac)-Cotinine-d Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280-P301+P312+P330-P304+P340+P312-P305+P351+P338-P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines